Cas no 817554-70-4 (1-Pyrrolidinecarboxylicacid, 2-(hydroxymethyl)-3-methyl-, 1,1-dimethylethyl ester, (2S,3S)-)
The compound (2S,3S)-1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-3-methyl-, 1,1-dimethylethyl ester is a chiral pyrrolidine derivative with potential applications in asymmetric synthesis and pharmaceutical intermediates. Its stereospecific (2S,3S) configuration ensures high enantioselectivity in reactions, making it valuable for constructing complex molecular frameworks. The tert-butyl ester group enhances stability and solubility, while the hydroxymethyl and methyl substituents provide functional handles for further derivatization. This compound is particularly useful in peptide mimetics and organocatalysis due to its rigid pyrrolidine backbone and modifiable side chains. Its well-defined stereochemistry and synthetic versatility make it a reliable building block for medicinal chemistry and fine chemical synthesis.

817554-70-4 structure
Product name:1-Pyrrolidinecarboxylicacid, 2-(hydroxymethyl)-3-methyl-, 1,1-dimethylethyl ester, (2S,3S)-
1-Pyrrolidinecarboxylicacid, 2-(hydroxymethyl)-3-methyl-, 1,1-dimethylethyl ester, (2S,3S)- Chemical and Physical Properties
Names and Identifiers
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- 1-Pyrrolidinecarboxylicacid, 2-(hydroxymethyl)-3-methyl-, 1,1-dimethylethyl ester, (2S,3S)-
- 1-Pyrrolidinecarboxylicacid,2-(hydroxymethyl)-3-methyl-,1,1-dimethylethylester,(2S,3S)-(9CI)
- tert-butyl (2S,3S)-2-(hydroxymethyl)-3-methyl-pyrrolidine-1-carboxylate
- (2S,3S)-tert-Butyl 2-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate
- PS-19344
- F89712
- 1,1-Dimethylethyl(2S,3S)-2-(hydroxymethyl)-3-methyl-1-pyrrolidinecarboxylate
- SCHEMBL114868
- 817554-70-4
- (2S,3S)-1-Boc-2-(hydroxymethyl)-3-methyl-pyrrolidine
- 1,1-Dimethylethyl (2S,3S)-2-(hydroxymethyl)-3-methyl-1-pyrrolidinecarboxylate
- FPUBEXOAVGKKCY-DTWKUNHWSA-N
- MFCD18071953
- tert-butyl (2S,3S)-2-(hydroxymethyl)-3-methylpyrrolidine-1-carboxylate
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- Inchi: 1S/C11H21NO3/c1-8-5-6-12(9(8)7-13)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9+/m0/s1
- InChI Key: FPUBEXOAVGKKCY-DTWKUNHWSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CC[C@H](C)[C@H]1CO
Computed Properties
- Exact Mass: 215.152
- Monoisotopic Mass: 215.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8A^2
- XLogP3: 1.4
1-Pyrrolidinecarboxylicacid, 2-(hydroxymethyl)-3-methyl-, 1,1-dimethylethyl ester, (2S,3S)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1231367-500MG |
tert-butyl (2S,3S)-2-(hydroxymethyl)-3-methyl-pyrrolidine-1-carboxylate |
817554-70-4 | 97% | 500mg |
$255 | 2024-07-21 | |
eNovation Chemicals LLC | Y1231367-250MG |
tert-butyl (2S,3S)-2-(hydroxymethyl)-3-methyl-pyrrolidine-1-carboxylate |
817554-70-4 | 97% | 250mg |
$155 | 2024-07-21 | |
1PlusChem | 1P00GLZD-250mg |
1-Pyrrolidinecarboxylicacid,2-(hydroxymethyl)-3-methyl-,1,1-dimethylethylester,(2S,3S)-(9CI) |
817554-70-4 | 97% | 250mg |
$144.00 | 2024-04-21 | |
Aaron | AR00GM7P-100mg |
1-Pyrrolidinecarboxylicacid,2-(hydroxymethyl)-3-methyl-,1,1-dimethylethylester,(2S,3S)-(9CI) |
817554-70-4 | 97% | 100mg |
$80.00 | 2025-02-13 | |
Aaron | AR00GM7P-25g |
1-Pyrrolidinecarboxylicacid,2-(hydroxymethyl)-3-methyl-,1,1-dimethylethylester,(2S,3S)-(9CI) |
817554-70-4 | 97% | 25g |
$3999.00 | 2023-12-15 | |
1PlusChem | 1P00GLZD-5g |
1-Pyrrolidinecarboxylicacid,2-(hydroxymethyl)-3-methyl-,1,1-dimethylethylester,(2S,3S)-(9CI) |
817554-70-4 | 97% | 5g |
$1186.00 | 2024-04-21 | |
1PlusChem | 1P00GLZD-1g |
1-Pyrrolidinecarboxylicacid,2-(hydroxymethyl)-3-methyl-,1,1-dimethylethylester,(2S,3S)-(9CI) |
817554-70-4 | 97% | 1g |
$411.00 | 2024-04-21 | |
Aaron | AR00GM7P-100g |
1-Pyrrolidinecarboxylicacid,2-(hydroxymethyl)-3-methyl-,1,1-dimethylethylester,(2S,3S)-(9CI) |
817554-70-4 | 97% | 100g |
$10852.00 | 2023-12-15 | |
Aaron | AR00GM7P-1g |
1-Pyrrolidinecarboxylicacid,2-(hydroxymethyl)-3-methyl-,1,1-dimethylethylester,(2S,3S)-(9CI) |
817554-70-4 | 97% | 1g |
$435.00 | 2025-02-13 | |
eNovation Chemicals LLC | Y1231367-25g |
tert-butyl (2S,3S)-2-(hydroxymethyl)-3-methyl-pyrrolidine-1-carboxylate |
817554-70-4 | 97% | 25g |
$4345 | 2025-02-21 |
1-Pyrrolidinecarboxylicacid, 2-(hydroxymethyl)-3-methyl-, 1,1-dimethylethyl ester, (2S,3S)- Related Literature
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:817554-70-4)1-Pyrrolidinecarboxylicacid, 2-(hydroxymethyl)-3-methyl-, 1,1-dimethylethyl ester, (2S,3S)-

Purity:99%/99%/99%/99%
Quantity:1g/5g/25g/100g
Price ($):392/1131/3599/9767